Cas no 881911-31-5 (4-O-Benzyl-N-(benzyloxy)carbonyl-3-O-methyl-L-DOPA Methyl Ester)

• Product Name: 4-O-Benzyl-N-(benzyloxy)carbonyl-3-O-methyl-L-DOPA Methyl Ester
• CAS No: 881911-31-5
• MF: C₂₆H₂₇NO₆
• MW: 449.49568772316
• CID: 1058761
• PubChem ID: 71313778
• Update Time: 2025-10-29

4-O-Benzyl-N-(benzyloxy)carbonyl-3-O-methyl-L-DOPA Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-O-Benzyl-N-[(benzyloxy)carbonyl]-3-O-methyl-L-DOPA Methyl Ester
• 3-Methoxy-N-[(phenylMethoxy)carbonyl]-O-(phenylMethyl)-L-tyrosine Methyl Ester
• methyl (2S)-3-(3-methoxy-4-phenylmethoxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate
• Methyl O-benzyl-N-[(benzyloxy)carbonyl]-3-methoxy-L-tyrosinate
• 881911-31-5
• DTXSID80747103
• Methyl (S)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-(((benzyloxy)carbonyl)amino)propanoate
• 4-O-Benzyl-N-(benzyloxy)carbonyl-3-O-methyl-L-DOPA Methyl Ester

• Inchi： 1S/C26H27NO6/c1-30-24-16-21(13-14-23(24)32-17-19-9-5-3-6-10-19)15-22(25(28)31-2)27-26(29)33-18-20-11-7-4-8-12-20/h3-14,16,22H,15,17-18H2,1-2H3,(H,27,29)/t22-/m0/s1
• InChI Key： YCRQPRYBXXTANN-QFIPXVFZSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1OC)C[C@@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 449.18400
• Monoisotopic Mass: 449.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Solubility: Dichloromethane
• PSA: 86.58000
• LogP: 4.48910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-O-Benzyl-N-(benzyloxy)carbonyl-3-O-methyl-L-DOPA Methyl Ester

Research Brief on 4-O-Benzyl-N-(benzyloxy)carbonyl-3-O-methyl-L-DOPA Methyl Ester (CAS: 881911-31-5)

In recent years, the compound 4-O-Benzyl-N-(benzyloxy)carbonyl-3-O-methyl-L-DOPA Methyl Ester (CAS: 881911-31-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This derivative of L-DOPA, a precursor to neurotransmitters such as dopamine, has been explored for its potential applications in drug development, particularly in the synthesis of novel therapeutic agents targeting neurological disorders. The compound's unique structural modifications, including benzyl and benzyloxycarbonyl protective groups, enhance its stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have focused on optimizing the synthetic pathways for 4-O-Benzyl-N-(benzyloxy)carbonyl-3-O-methyl-L-DOPA Methyl Ester to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces side reactions and increases the efficiency of the esterification process. This advancement is critical for scaling up production, which is essential for preclinical and clinical studies. Additionally, the compound's role in the synthesis of peptidomimetics and small-molecule inhibitors has been highlighted, showcasing its versatility in drug design.

Another area of interest is the compound's potential as a building block for prodrugs. Researchers have investigated its ability to cross the blood-brain barrier (BBB), a major challenge in treating central nervous system (CNS) diseases. Preliminary in vitro studies using cell-based models have demonstrated that the benzyl and benzyloxycarbonyl groups may facilitate BBB penetration, though further in vivo validation is required. These findings were presented at the 2024 American Chemical Society National Meeting, emphasizing the compound's promise in CNS drug delivery.

Despite these advancements, challenges remain in the widespread application of 4-O-Benzyl-N-(benzyloxy)carbonyl-3-O-methyl-L-DOPA Methyl Ester. For instance, the cost of raw materials and the complexity of multi-step synthesis pose barriers to large-scale production. However, ongoing research aims to address these issues through green chemistry approaches and the development of more efficient catalysts. Collaborative efforts between academia and industry are expected to drive innovation in this area, potentially leading to breakthroughs in neurodegenerative disease treatments.

In conclusion, 4-O-Benzyl-N-(benzyloxy)carbonyl-3-O-methyl-L-DOPA Methyl Ester (CAS: 881911-31-5) represents a promising candidate for drug development, particularly in the realm of neurological therapeutics. Its synthetic versatility and potential for BBB penetration make it a valuable tool for researchers. Future studies should focus on optimizing production methods and exploring its efficacy in animal models to translate these findings into clinical applications.